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Compound of Interest

Compound Name: Guanidine stearate

Cat. No.: B1615430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of guanidine stearate, a cationic surfactant

with diverse applications in research and pharmaceutical development. The document covers

its chemical and physical properties, a detailed synthesis protocol, and an exploration of its

biological activities, including its established antimicrobial effects and potential interactions with

cellular signaling pathways.

Core Physicochemical Properties
Guanidine stearate is the salt formed from the strong organic base guanidine and the long-

chain saturated fatty acid, stearic acid. This structure imparts amphiphilic properties to the

molecule, with a hydrophilic guanidinium head group and a lipophilic stearate tail.

Property Value Reference

CAS Number 26739-53-7 N/A

Molecular Formula C₁₉H₄₁N₃O₂ N/A

Molecular Weight 343.55 g/mol N/A
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A common and efficient method for the synthesis of guanidinium salts of fatty acids is through a

precipitation reaction. The following protocol is adapted from the synthesis of the closely

related polyhexamethylene guanidine stearate and can be applied to the synthesis of

guanidine stearate.[1]

Experimental Protocol: Precipitation Reaction
Materials:

Guanidine hydrochloride

Sodium stearate

Distilled water

Procedure:

Prepare separate aqueous solutions of guanidine hydrochloride and sodium stearate.

Heat both solutions to 80°C with stirring to ensure complete dissolution.

Slowly add the sodium stearate solution to the guanidine hydrochloride solution while

maintaining the temperature at 80°C and continuing to stir. A precipitate of guanidine
stearate will form.

Allow the reaction to proceed for a sufficient time to ensure complete precipitation.

Collect the guanidine stearate precipitate by filtration.

Wash the precipitate thoroughly with hot distilled water to remove any unreacted starting

materials and byproducts, such as sodium chloride.

Dry the purified guanidine stearate product under vacuum.
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Caption: Experimental workflow for the synthesis of guanidine stearate.

Biological and Pharmacological Properties
Guanidine stearate and its derivatives are known for their surfactant and antimicrobial

properties. The positively charged guanidinium head group is believed to interact with and

disrupt the negatively charged cell membranes of bacteria, leading to cell lysis.

Antimicrobial Activity
While specific MIC values for guanidine stearate are not readily available in the cited

literature, its polymeric analog, polyhexamethylene guanidine stearate (PHGS), has

demonstrated antimicrobial activity.

Organism MIC (µg/mL) of PHGS

Escherichia coli >200

Staphylococcus aureus >200

Data for PHGS, a polymeric derivative of guanidine stearate.[1]
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Potential Signaling Pathway Interactions
Direct studies on the signaling pathways affected by guanidine stearate are limited. However,

based on the known biological activities of its constituent components, guanidine and stearic

acid, potential mechanisms of action can be proposed.

Proposed Mechanism of Anti-inflammatory Action
Guanidine derivatives have been reported to possess anti-inflammatory properties.[2][3] This

may occur through the inhibition of pro-inflammatory signaling cascades. A hypothetical

pathway involves the inhibition of key inflammatory mediators.
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Caption: Proposed anti-inflammatory signaling pathway for guanidine stearate.
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Potential Modulation of Metabolic Signaling by the
Stearate Moiety
Stearic acid has been shown to influence cellular signaling pathways involved in metabolism

and apoptosis.[4][5] It can act as an inhibitor of protein tyrosine phosphatase 1B (PTP1B), a

negative regulator of the insulin signaling pathway.[6] By inhibiting PTP1B, the stearate

component of guanidine stearate could potentially enhance insulin sensitivity.
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Caption: Proposed metabolic signaling modulation by guanidine stearate.
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Conclusion
Guanidine stearate is a versatile molecule with established utility as a surfactant and

antimicrobial agent. This guide provides a foundational understanding of its properties and a

practical method for its synthesis. The exploration of its potential interactions with cellular

signaling pathways, based on the known activities of its constituent parts, opens avenues for

further research into its pharmacological applications. The provided experimental protocols and

pathway diagrams serve as a valuable resource for scientists and researchers in the field of

drug development and material science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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